Cas no 956353-25-6 (1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine
• CAS No: 956353-25-6
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD06751687
• CID: 2150767
• PubChem ID: 3154154
• Update Time: 2025-06-08

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxy-benzyl)-2H-pyrazol-3-ylamine
• 1-(3,4-DIMETHOXYBENZYL)-1H-PYRAZOL-5-AMINE
• 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine
• 1-[(3,4-dimethoxyphenyl)methyl]-1H-pyrazol-5-amine
• SR-01000073727
• G27289
• 956353-25-6
• CS-0234378
• 887-228-1
• DZRCUBRTSCVVQJ-UHFFFAOYSA-N
• MFCD06751687
• SCHEMBL1491108
• AKOS000263790
• Z96093369
• 1-((3,4-dimethoxyphenyl)methyl)-1H-pyrazol-5-amine
• SR-01000073727-1
• GNB35325
• EN300-14133
• 1H-Pyrazol-5-amine, 1-[(3,4-dimethoxyphenyl)methyl]-
• STK785710
• 2-[(3,4-dimethoxyphenyl)methyl]pyrazol-3-amine
• DB-329210

• MDL： MFCD06751687
• Inchi： 1S/C12H15N3O2/c1-16-10-4-3-9(7-11(10)17-2)8-15-12(13)5-6-14-15/h3-7H,8,13H2,1-2H3
• InChI Key： DZRCUBRTSCVVQJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN1C(=CC=N1)N)OC

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine (CAS No. 956353-25-6)

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine, with the CAS number 956353-25-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazole amine family, characterized by its unique structural features, including a dimethoxyphenyl group and an amine functionality at the 5-position of the pyrazole ring. Its molecular formula and precise structure make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and biologically active compounds. Recent studies have highlighted its relevance in targeting specific enzymes or receptors, making it a subject of interest for conditions such as inflammation, neurological disorders, and metabolic diseases. The compound's structural versatility allows for modifications that can enhance its bioavailability and efficacy.

In the context of current trends, 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine aligns with the increasing demand for novel drug candidates and precision medicine. The rise of AI-driven drug discovery has further amplified the need for such intermediates, as they serve as critical components in high-throughput screening and virtual compound libraries. Additionally, the compound's potential in green chemistry and sustainable synthesis methods is being investigated, reflecting the broader shift toward environmentally friendly practices in the pharmaceutical industry.

From a technical perspective, the synthesis of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine involves multi-step organic reactions, including condensation, alkylation, and amination processes. Its purity and stability are crucial for downstream applications, necessitating advanced analytical techniques such as HPLC, NMR, and mass spectrometry for characterization. The compound's solubility and reactivity profiles are also key considerations for researchers working on its derivatives.

As the scientific community continues to explore the potential of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine, its relevance in personalized therapeutics and targeted drug delivery systems is becoming increasingly apparent. The compound's ability to interact with specific biological targets makes it a promising candidate for future pharmacological innovations. Furthermore, its integration into combinatorial chemistry approaches underscores its utility in accelerating the discovery of new therapeutic agents.

In summary, 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-5-amine (CAS No. 956353-25-6) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its structural properties, combined with its potential applications in drug development and biochemical studies, position it as a key player in advancing scientific and medical breakthroughs. Ongoing research and innovation will likely uncover even more opportunities for this compound in the years to come.